Cas no 163332-93-2 (Pentacyclo[4.2.0.02,5.03,8.04,7]octane,ethynyl-)

• Product Name: Pentacyclo[4.2.0.02,5.03,8.04,7]octane,ethynyl-
• CAS No: 163332-93-2
• MF: C₁₀H₈
• MW: 128.170522689819
• MDL: MFCD28955445
• CID: 110201
• PubChem ID: 14933541
• Update Time: 2025-07-09

Pentacyclo[4.2.0.02,5.03,8.04,7]octane,ethynyl- Chemical and Physical Properties

Names and Identifiers

• Pentacyclo[4.2.0.02,5.03,8.04,7]octane,ethynyl-
• Pentacyclo[4.2.0.02,5.03,8.04,7]octane, ethynyl- (9CI)
• 163332-93-2
• EN300-6729668
• 1-ethynylcubane
• cubylacetylene
• AB92256

• MDL： MFCD28955445
• Inchi： 1S/C10H8/c1-2-10-7-4-3-5(7)9(10)6(3)8(4)10/h1,3-9H
• InChI Key： ITNOVWJTSZHDJY-UHFFFAOYSA-N
• SMILES： C12(C#C)C3C4C5C3C1C5C24

Computed Properties

• Exact Mass: 128.06264
• Monoisotopic Mass: 128.062600255g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 272
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Monoterpenoids
• Monoterpenoids

Additional information on Pentacyclo[4.2.0.02,5.03,8.04,7]octane,ethynyl-

Introduction to Pentacyclo[4.2.0.02,5.03,8.04,7]octane, Ethynyl- (CAS No: 163332-93-2)

The compound Pentacyclo[4.2.0.0²,⁵·⁰³,⁸·⁰⁴,⁷]octane, commonly referred to as Ethynyl-Pentacyclooctane, is a highly complex and unique bicyclic hydrocarbon with a fused ring system that exhibits exceptional stability and reactivity due to its rigid and strained molecular structure. This compound is classified under the CAS registry number 163332-93-2 and has garnered significant attention in the fields of organic chemistry, materials science, and drug design due to its potential applications in advanced materials and therapeutic agents.

The pentacyclo framework of this compound is characterized by a highly strained and compact structure that provides it with unique electronic properties and mechanical stability. The presence of the ethynyl group further enhances its functional versatility, making it a valuable building block in the synthesis of complex molecules with tailored functionalities.

Recent studies have focused on the synthesis and characterization of Pentacyclo[4.2.0.0²,⁵·⁰³,⁸·⁰⁴,⁷]octane derivatives for their potential applications in nanotechnology and drug delivery systems. Researchers have explored the use of this compound as a scaffold for constructing novel materials with enhanced mechanical properties and biocompatibility.

In terms of synthesis, the preparation of Ethynyl-Pentacyclooctane involves a multi-step process that typically includes Diels-Alder reactions followed by cycloaddition steps to achieve the desired fused ring system. The introduction of the ethynyl group is often achieved through Sonogashira coupling or other cross-coupling reactions under catalytic conditions.

The physical properties of this compound are influenced by its rigid structure and conjugated system, which contribute to its high melting point and thermal stability. Its chemical reactivity is primarily governed by the strain within the pentacyclic framework, which makes it an attractive substrate for various organic transformations.

Recent advancements in computational chemistry have enabled researchers to model the electronic structure of Pentacyclo[4.2.0.0²,⁵·⁰³,⁸·⁰⁴,⁷]octane with unprecedented accuracy, providing insights into its reactivity and potential applications in nonlinear optics and optoelectronic devices.

In conclusion, Pentacyclo[4.2.0.0²,5·₀³,_8·₀₄,_7]octane, ethynyl- (CAS No: 163332-93-2) stands out as a remarkable example of how complex molecular architectures can be harnessed for innovative applications across multiple disciplines.